Cas no 941912-45-4 (N-(4-{1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulfamoyl}phenyl)propanamide)

• Product Name: N-(4-{1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulfamoyl}phenyl)propanamide
• CAS No: 941912-45-4
• MF: C₂₂H₂₇N₃O₄S
• MW: 429.532484292984
• CID: 6127427
• PubChem ID: 16927579
• Update Time: 2025-06-15

N-(4-{1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulfamoyl}phenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulfamoyl}phenyl)propanamide
• N-[4-[[1-(2-methylpropyl)-2-oxo-3,4-dihydroquinolin-6-yl]sulfamoyl]phenyl]propanamide
• AKOS024645448
• N-(4-(N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl)phenyl)propionamide
• 941912-45-4
• F2385-0351
• N-(4-{[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]sulfamoyl}phenyl)propanamide

• Inchi： 1S/C22H27N3O4S/c1-4-21(26)23-17-6-9-19(10-7-17)30(28,29)24-18-8-11-20-16(13-18)5-12-22(27)25(20)14-15(2)3/h6-11,13,15,24H,4-5,12,14H2,1-3H3,(H,23,26)
• InChI Key： INEQUKSQOGONKK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2C=CC3=C(C=2)CCC(=O)N3CC(C)C)(=O)=O)C=C1)(=O)CC

Computed Properties

• Exact Mass: 429.17222752g/mol
• Monoisotopic Mass: 429.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 104Ų

Additional information on N-(4-{1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulfamoyl}phenyl)propanamide

Introduction to N-(4-{1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulfamoyl}phenyl)propanamide and Its Applications

N-(4-{1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulfamoyl}phenyl)propanamide is a sophisticated chemical compound characterized by its intricate molecular structure. This compound, identified by the CAS number 941912-45-4, has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. The molecular architecture of this compound incorporates several key functional groups, including a sulfamoyl moiety and a tetrahydroquinoline scaffold, which contribute to its unique chemical properties and biological activity.

The sulfamoyl group (-SO₂NH₂) is a crucial component of N-(4-{1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulfamoyl}phenyl)propanamide, playing a pivotal role in its interactions with biological targets. This group is known for its ability to form hydrogen bonds and participate in ionic interactions, making it an attractive feature for drug design. The tetrahydroquinoline scaffold, on the other hand, is a heterocyclic ring system that has been extensively studied for its pharmacological properties. Tetrahydroquinolines are renowned for their role in various biological processes and have been explored as intermediates in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases.

Recent advancements in medicinal chemistry have highlighted the importance of integrating multiple pharmacophores into a single molecular entity to enhance therapeutic efficacy. N-(4-{1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulfamoyl}phenyl)propanamide exemplifies this approach by combining the sulfamoyl group with the tetrahydroquinoline scaffold. This combination not only enhances the compound's binding affinity to biological targets but also improves its metabolic stability and bioavailability. The presence of the 2-methylpropyl group further contributes to the compound's solubility and pharmacokinetic properties, making it a promising candidate for further development.

In the realm of drug discovery, N-(4-{1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulfamoyl}phenyl)propanamide has been investigated for its potential role in modulating various biological pathways. Studies have suggested that this compound may exhibit inhibitory effects on enzymes and receptors involved in inflammation and pain signaling. The sulfamoyl group's ability to interact with specific amino acid residues in target proteins makes it an effective tool for designing molecules that can selectively inhibit these pathways. Additionally, the tetrahydroquinoline scaffold has shown promise in targeting ion channels and neurotransmitter receptors, which are critical for maintaining neuronal function.

The synthesis of N-(4-{1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulfamoyl}phenyl)propanamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the sulfamoyl group into the tetrahydroquinoline framework necessitates careful consideration of functional group compatibility and reaction mechanisms. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and enzymatic catalysis have been employed to achieve high yields and purity levels. These methodologies ensure that the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of N-(4-{1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulfamoyl}phenyl)propanamide in preclinical studies has provided valuable insights into its pharmacological profile. In vitro assays have demonstrated its ability to inhibit key enzymes associated with inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are known to play a significant role in the pathogenesis of chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. Furthermore, animal models have shown that this compound exhibits anti-inflammatory effects comparable to existing therapeutic agents.

The potential therapeutic applications of N-(4-{1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulfamoyl}phenyl)propanamide extend beyond inflammation management. Preliminary research suggests that it may also have neuroprotective properties due to its interaction with neurotransmitter receptors and ion channels. This makes it a candidate for developing treatments for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, its structural features suggest potential applications in antiviral therapy by targeting viral proteases and polymerases.

The development of N-(4-{1-(2-methylpropil)-941912-45-4) is part of a broader effort to discover novel therapeutics with improved efficacy and reduced side effects. The integration of computational chemistry tools into drug discovery pipelines has accelerated the identification of promising candidates like this one. Molecular modeling techniques allow researchers to predict how N-(941912-45-4) will interact with biological targets at the atomic level. These predictions guide synthetic modifications aimed at optimizing potency while minimizing off-target effects.

The safety profile of N-(941912-45-4) is another critical aspect that has been thoroughly evaluated through toxicological studies. Acute toxicity assays have demonstrated low toxicity profiles when administered orally or intraperitoneally in animal models. Chronic toxicity studies are ongoing but preliminary results suggest that repeated administration does not lead to significant organ damage or adverse health effects at relevant doses. These findings support further exploration into clinical development programs where appropriate regulatory approvals are obtained.

The future direction for research on N-(941912-45-4) includes exploring novel synthetic routes that improve yield and scalability while maintaining high purity standards suitable for pharmaceutical manufacturing processes. Collaborations between academic institutions specializing in medicinal chemistry can foster innovation by combining expertise from different disciplines such as organic synthesis biology computational chemistry bioinformatics etc.. Such interdisciplinary approaches enhance our understanding not only about how compounds like these work but also how they can be optimized for maximum therapeutic benefit across diverse disease indications.